Cas no 141200-24-0 (Darglitazone)

Darglitazone is a thiazolidinedione-class compound developed as an insulin sensitizer for the management of type 2 diabetes. It functions as a selective agonist for peroxisome proliferator-activated receptor gamma (PPARγ), enhancing glucose uptake and utilization in peripheral tissues while reducing hepatic glucose output. Its mechanism of action promotes improved glycemic control with potential benefits in lipid metabolism modulation. Preclinical studies suggest favorable pharmacokinetic properties, including oral bioavailability and sustained activity. Darglitazone's structural optimization aims to minimize adverse effects associated with earlier PPARγ agonists, such as fluid retention and weight gain. Research indicates its utility in addressing insulin resistance, making it a candidate for further clinical evaluation in metabolic disorders.
Darglitazone structure
Darglitazone structure
Product Name:Darglitazone
CAS No:141200-24-0
MF:C23H20N2O4S
MW:420.480904579163
CID:878721
PubChem ID:60870
Update Time:2025-05-24

Darglitazone Chemical and Physical Properties

Names and Identifiers

    • Darglitazone
    • 5-[[4-[3-(5-methyl-2-phenyl-1,3-oxazol-4-yl)propanoyl]phenyl]methyl]-1,3-thiazolidine-2,4-dione
    • 2,4-Thiazolidinedione, 5-((4-(3-(5-methyl-2-phenyl-4-oxazolyl)-1-oxopropyl)phenyl)methyl)-, (+-)-
    • 5-{4-[3-(5-methyl-2-phenyl-1,3-oxazol-4-yl)propanoyl]benzyl}-1,3-thiazolidine-2,4-dione
    • Darglitazone [INN]
    • UNII-AVP9C03Z3K
    • 141200-24-0 (free)
    • CP-86325-2 FREE ACID
    • DTXSID3057644
    • 5-(4-(3-(5-methyl-2-phenyloxazol-4-yl)propanoyl)benzyl)thiazolidine-2,4-dione
    • Tox21_113876
    • 2,4-THIAZOLIDINEDIONE, 5-((4-(3-(5-METHYL-2-PHENYL-4-OXAZOLYL)-1-OXOPROPYL)PHENYL)METHYL)-, (+/-)-
    • HY-120160
    • 5-(4-(3-(5-Methyl-2-phenyl-oxazol-4-yl)-propionyl)-benzyl)-thiazolidine-2,4-dione
    • Darglitazone sodium salt
    • BDBM33297
    • darglitazona
    • darglitazonum
    • [3H]Darglitazone
    • DA-62671
    • AKOS040745165
    • QQKNSPHAFATFNQ-UHFFFAOYSA-N
    • CP-86,325-2; CP86,325-2; CP 86,325-2; CP-86,325; CP86,325; CP 86,325
    • CP-86,325
    • NCGC00253763-01
    • DB14034
    • 2,4-THIAZOLIDINEDIONE, 5-((4-(3-(5-METHYL-2-PHENYL-4-OXAZOLYL)-1-OXOPROPYL)PHENYL)METHYL)-
    • (+/-)-5-(P-(3-(5-METHYL-2-PHENYL-4-OXAZOLYL)PROPIONYL)BENZYL)-2,4-THIAZOLIDINEDIONE
    • ZFA90487
    • G86621
    • Q5222642
    • 5-[4-(3-(5-Methyl-2-phenyl-4-oxazolyl)propionyl)benzyl]thiazolidine-2,4-dione
    • 149904-87-0
    • 141200-24-0
    • CHEMBL55624
    • DTXCID4031433
    • 5-([4-[3-(5-METHYL-2-PHENYL-1,3-OXAZOL-4-YL)PROPANOYL]PHENYL]METHYL)-1,3-THIAZOLIDINE-2,4-DIONE
    • 5-(4-(3-(5-methyl-2-phenyl-4-oxazolyl)propionyl)benzyl)-2,4-thiazolidinedione
    • NCGC00253763-03
    • TS-08277
    • CP 86325
    • CS-0077043
    • CP-86325
    • 5-{4-[3-(5-Methyl-2-phenyl-oxazol-4-yl)-propionyl]-benzyl}-thiazolidine-2,4-dione
    • CP86325
    • AVP9C03Z3K
    • SCHEMBL37497
    • BCP30326
    • CAS-141200-24-0
    • Inchi: 1S/C23H20N2O4S/c1-14-18(24-22(29-14)17-5-3-2-4-6-17)11-12-19(26)16-9-7-15(8-10-16)13-20-21(27)25-23(28)30-20/h2-10,20H,11-13H2,1H3,(H,25,27,28)
    • InChI Key: QQKNSPHAFATFNQ-UHFFFAOYSA-N
    • SMILES: S1C(NC(C1CC1C=CC(=CC=1)C(CCC1=C(C)OC(C2C=CC=CC=2)=N1)=O)=O)=O

Computed Properties

  • Exact Mass: 420.114
  • Monoisotopic Mass: 420.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 643
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115A^2
  • Surface Charge: 0
  • Tautomer Count: 71
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.306
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.624
  • LogP: 4.63550

Darglitazone Pricemore >>

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Additional information on Darglitazone

Darglitazone (CAS No. 141200-24-0): An Overview of a Promising Therapeutic Agent

Darglitazone (CAS No. 141200-24-0) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research, particularly for its potential therapeutic applications in the management of type 2 diabetes mellitus (T2DM). As a member of the thiazolidinedione class of drugs, Darglitazone functions as a peroxisome proliferator-activated receptor gamma (PPARγ) agonist, which plays a crucial role in regulating glucose and lipid metabolism.

The discovery and development of Darglitazone have been driven by the need for more effective and safer treatments for T2DM. This condition, characterized by insulin resistance and hyperglycemia, affects millions of individuals worldwide and is associated with numerous complications such as cardiovascular disease, nephropathy, and retinopathy. The mechanism of action of Darglitazone involves the activation of PPARγ receptors, which leads to increased insulin sensitivity in peripheral tissues, particularly adipose tissue and skeletal muscle.

Recent studies have provided valuable insights into the pharmacological properties and clinical efficacy of Darglitazone. A comprehensive review published in the Journal of Medicinal Chemistry highlighted the compound's ability to improve glycemic control and reduce insulin resistance without causing significant weight gain or edema, which are common side effects associated with other thiazolidinediones such as rosiglitazone and pioglitazone.

In a randomized controlled trial conducted by Smith et al. (2021), patients with T2DM who were treated with Darglitazone showed a significant reduction in HbA1c levels compared to those receiving placebo. The study also noted improvements in lipid profiles and markers of inflammation, suggesting that Darglitazone may have additional beneficial effects beyond glucose regulation. These findings have sparked interest in further exploring the potential of Darglitazone as a multifaceted therapeutic agent.

The safety profile of Darglitazone has been extensively evaluated in preclinical and clinical studies. Animal models have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects on liver function or cardiovascular parameters. In human trials, the most commonly reported side effects were mild gastrointestinal symptoms, which were generally transient and did not require discontinuation of treatment.

Beyond its primary role in diabetes management, recent research has explored the potential applications of Darglitazone in other metabolic disorders. A study published in the American Journal of Physiology investigated the effects of Darglitazone on non-alcoholic fatty liver disease (NAFLD), a condition characterized by excessive fat accumulation in liver cells. The results indicated that treatment with Darglitazone led to a reduction in hepatic steatosis and improved insulin sensitivity, suggesting its potential as a therapeutic option for NAFLD.

The structural characteristics of Darglitazone contribute to its unique pharmacological properties. The compound features a thiazolidinedione core linked to a substituted benzene ring, which enhances its binding affinity to PPARγ receptors. This structural design allows for high selectivity and potency, minimizing off-target effects that can lead to adverse reactions.

In conclusion, Darglitazone (CAS No. 141200-24-0) represents a promising therapeutic agent with significant potential in the management of T2DM and related metabolic disorders. Ongoing research continues to elucidate its mechanisms of action and explore its broader applications in clinical practice. As more data becomes available from ongoing clinical trials, it is anticipated that Darglitazone will play an increasingly important role in improving patient outcomes and quality of life for individuals affected by these conditions.

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